Cas no 451504-04-4 (3-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide)

• Product name: 3-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide
• CAS No: 451504-04-4
• MF: C₂₂H₂₇FN₂O₄S
• MW: 434.524188280106
• CID: 6044571
• PubChem ID: 3566529

3-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide
• 3-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(4-ethoxyphenyl)-4-fluorobenzamide
• Benzamide, 3-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-N-(4-ethoxyphenyl)-4-fluoro-
• F0917-0877
• 451504-04-4
• Oprea1_814936
• AKOS024602012
• SR-01000577882
• 3-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-(4-ethoxyphenyl)-4-fluorobenzamide
• EU-0063042
• SR-01000577882-1

• Inchi： 1S/C22H27FN2O4S/c1-4-29-19-8-6-18(7-9-19)24-22(26)17-5-10-20(23)21(12-17)30(27,28)25-13-15(2)11-16(3)14-25/h5-10,12,15-16H,4,11,13-14H2,1-3H3,(H,24,26)
• InChI Key： ZAGCTTVLDWJLKN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)C1=CC=C(F)C(S(N2CC(C)CC(C)C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 434.16755668g/mol
• Monoisotopic Mass: 434.16755668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide

Research Briefing on 3-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide (CAS: 451504-04-4)

3-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide (CAS: 451504-04-4) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamide and fluorobenzamide structural motifs, has shown promising potential in targeted therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 3-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide involves a multi-step process, with key intermediates including 4-fluoro-3-nitrobenzoic acid and 4-ethoxyaniline. Researchers have optimized the reaction conditions to improve yield and purity, as reported in recent publications. The compound's structural elucidation was confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its chemical integrity for subsequent biological evaluations.

Pharmacological studies have revealed that this compound exhibits selective inhibitory activity against specific protein targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays demonstrated its ability to modulate key signaling cascades, such as the NF-κB and MAPK pathways, suggesting its potential as an anti-inflammatory or anti-cancer agent. Preliminary in vivo studies in murine models have shown favorable pharmacokinetic profiles, including good oral bioavailability and tissue distribution, with minimal off-target effects.

Recent advancements in the understanding of 3-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide's mechanism of action highlight its interaction with sulfonylurea receptors (SURs) and other membrane-associated proteins. This interaction is believed to underlie its observed biological effects, though further structural-activity relationship (SAR) studies are needed to refine its specificity and potency. Computational modeling and molecular docking simulations have provided insights into the binding modes of this compound, aiding in the design of derivatives with enhanced therapeutic profiles.

Despite these promising findings, challenges remain in the development of 3-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide as a clinical candidate. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity require thorough investigation. Ongoing research aims to address these gaps through systematic preclinical evaluations, including toxicology studies and formulation optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into therapeutic applications.

In conclusion, 3-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide represents a promising scaffold for drug discovery, with demonstrated biological activity and a well-characterized synthetic pathway. Continued research into its pharmacological properties and therapeutic potential will be critical to advancing this compound toward clinical trials. This briefing underscores the importance of interdisciplinary collaboration in harnessing the full potential of novel chemical entities in the biomedical sciences.